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Compound of Interest

Compound Name: 4-Octanol

cat. No.: B147376

An In-depth Technical Guide to the Physicochemical Properties of 4-Octanol

Introduction

4-Octanol (CAS No. 589-62-8), also known as butyl propyl carbinol, is a secondary alcohol
with the chemical formula C8H180.[1][2] It is a colorless liquid with a characteristic weak,
mellow aroma.[1] This versatile organic compound finds applications as a solvent, an
intermediate in organic synthesis, and as a component in the formulation of fragrances, flavors,
preservatives, dyes, and paints.[1][2] Its utility in research and various industrial sectors,
including pharmaceuticals and cosmetics, stems from its specific physicochemical properties.
[2] Octan-4-ol is a secondary alcohol where the hydroxyl group is located at position 4 of an
octane chain.[3] This guide provides a comprehensive overview of the core physicochemical
properties of 4-octanol, detailed experimental protocols for their determination, and logical
visualizations to aid in understanding its chemical nature.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 4-octanol are summarized in the
following tables. This data is essential for its handling, application in synthetic chemistry, and
for safety considerations.

Table 1: General and Physical Properties of 4-Octanol
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Property Value Source
Molecular Formula C8H180 [1]
Molecular Weight 130.23 g/mol [2]
Appearance CoIorlfess. to almost colorless (4]
clear liquid

Odor Weak mellow aroma [1]
Density 0.818 g/mL at 20 °C [1]
Melting Point -41 °Cto-42 °C [4]
Boiling Point 174-176 °C [11[2]
Flash Point 65 °C (149 °F) - closed cup [1]14]

Vapor Pressure

0.284 mmHg at 25 °C

[1]5]

Solubility

Insoluble in water; soluble in
organic solvents like ether,
benzene, and ethanol.[1] An
estimated water solubility is
1527 mg/L at 25 °C.[5]

Table 2: Optical and Thermodynamic Properties of 4-

Octanol
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Property Value Source
Refractive Index (n20/D) 1.426 [2]
Octanol/Water Partition

o 2.33760 - 2.7 [2][6][5]
Coefficient (logP)
pKa (Predicted) 15.31+0.20 [6]

Liquid Phase Heat Capacity
(Cp,liquid)

332.08 J/mol-K

[7]

Hydrogen Bond Donor Count 1

[6]

Hydrogen Bond Acceptor
Count

[6]

Experimental Protocols

The determination of the physicochemical properties of alcohols like 4-octanol involves a

series of standardized experimental procedures. Below are detailed methodologies for key

characterization experiments.

Determination of Solubility in Water

Objective: To qualitatively or quantitatively determine the solubility of 4-octanol in water.

Materials:

4-octanol

Deionized water

Test tubes or vials

Graduated pipettes or cylinders

Vortex mixer or shaker

Procedure:
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e Add a measured volume of deionized water (e.g., 5 mL) to a clean test tube.[8]
e Incrementally add known volumes of 4-octanol to the water.[9]

o After each addition, cap the test tube and agitate it vigorously for a set period (e.g., 1-2
minutes) to ensure thorough mixing.[8]

» Allow the mixture to stand and observe the formation of layers. The presence of two distinct
layers indicates immiscibility or low solubility.[10]

e Record the volume of 4-octanol at which a persistent second layer forms.[8]

o Observations are typically recorded as miscible, partially soluble, or insoluble.[8]

Chromic Acid Test for Secondary Alcohols

Objective: To confirm the presence of a primary or secondary alcohol functional group. 4-
octanol, being a secondary alcohol, will yield a positive result.

Materials:

4-octanol

Acetone

Chromic acid solution (Jones reagent)

Test tubes

Procedure:

In a clean, dry test tube, place approximately 1 mL of acetone.[11]

Add 5 drops of 4-octanol to the acetone and gently swirl to mix.[11]

Add 2 drops of the chromic acid reagent to the mixture.[12]

Observe any color change within the first 5 seconds.[11]
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» A positive test for a primary or secondary alcohol is indicated by a color change from the
orange of Cr6+ to a blue-to-green color of Cr3+.[9][11] Tertiary alcohols do not react under
these conditions.[12]

Lucas Test for Differentiating Alcohol Classes

Objective: To distinguish between primary, secondary, and tertiary alcohols based on their
reaction rate with the Lucas reagent.

Materials:

e 4-octanol

e Lucas reagent (concentrated HCI and ZnClI2)
e Test tubes

Procedure:

Place 2 mL of the Lucas reagent in a test tube.
e Add approximately 0.5 mL of 4-octanol to the reagent.
o Stopper the test tube, shake vigorously, and then allow it to stand.

» Observe the solution for the formation of an insoluble alkyl chloride, which appears as
cloudiness or a distinct second layer.[9]

e Secondary alcohols, such as 4-octanol, will react to form a cloudy solution or a separate
layer within 5-10 minutes, sometimes requiring gentle heating.[8] Tertiary alcohols react
almost immediately, while primary alcohols show no reaction at room temperature.[8]

Visualizations

The following diagrams, created using the DOT language, illustrate key conceptual workflows
and relationships relevant to the study of 4-octanol.
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Experimental Workflow for 4-Octanol Characterization
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Simplified Synthesis of 4-Octanol

Starting Materials

or
4-Octyne 1-Bromopropane +
Hexanal

Reaction Steps

Hydration or Grignard Reaction
ntermediate

Step 2:
Reduction or Work-up

4-Octanol
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Classification of 4-Octanol

Organic Compounds

Alcohols
(-OH Group)

Classified as

Secondary Alcohol
(R2-CH-OH)

s an example of

4-Octanol
CH3(CH2)3CH(OH)(CH2)2CH3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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